2-((4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-phenylisoxazol-5-yl)acetamide

• IUPAC Name: 2-[[4-(4-chlorophenyl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-phenyl-1,2-oxazol-5-yl)acetamide
• InChI: InChI=1S/C21H15ClN4O3S/c22-15-8-6-14(7-9-15)17-10-18(27)26-21(24-17)30-12-19(28)25-20-16(11-23-29-20)13-4-2-1-3-5-13/h1-11H,12H2,(H,25,28)(H,24,26,27)
• InChI Key: LXSRNRRCBDSVLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(ON=C2)NC(=O)CSC3=NC(=CC(=O)N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H15ClN4O3S
• Molecular Weight: 438.9 g/mol
• CAS No.: 1040648-13-2

Description

2-((4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-phenylisoxazol-5-yl)acetamide is a useful research compound. Its molecular formula is C21H15ClN4O3S and its molecular weight is 438.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

• Compounds including 2-(4-chlorophenyl)-N-(4-oxo-2-aryl(1,3 thiazolidin-3-yl))acetamides show moderate to good activity against gram-positive and gram-negative bacteria like S. aureus and E. coli. The QSAR studies of these compounds indicate that structural and physicochemical parameters play a role in this activity (Desai et al., 2008).

Antitumor Activity

• N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which have a similar structure, show considerable anticancer activity against some cancer cell lines, as evaluated by the National Cancer Institute, USA (Yurttaş et al., 2015).

Helicobacter pylori Urease Inhibition

• Dihydropyrimidine-hydroxamic acid hybrids, structurally related to 2-((4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-phenylisoxazol-5-yl)acetamide, show potent in vitro Helicobacter pylori urease inhibition. These compounds interact with the active site of urease, indicating potential for treatment of Helicobacter pylori-caused gastritis (Mamidala et al., 2021).

Synthesis and Reactivity Studies

• Synthesis and chemical reactivity investigations of related compounds reveal their potential for forming a variety of nitrogen heterocyclic compounds, which could have diverse biological activities (Farouk et al., 2021).

Antimicrobial and Hemolytic Activity

• Compounds structurally similar to this compound have been evaluated for their antimicrobial and hemolytic activity, showing effectiveness against various microbial species with variable toxicity (Gul et al., 2017).